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Compound of Interest

Compound Name: N,N-Dimethyl-histidine
Cat. No.: B13699562
Get Quote
\ J

Executive Summary & Chemical Profile

N,N-Dimethyl-histidine (DMH) (specifically

-dimethyl-L-histidine) acts as a specialized zwitterionic metabolite.[1] Unlike standard histidine,
the methylation of the

-amino group alters its hydrophobicity and

profile, creating unique stability challenges regarding racemization and solubility near its
isoelectric point (

)-

This guide replaces generic advice with a mechanistic troubleshooting framework. We do not
simply list storage conditions; we explain why degradation occurs and provide self-validating
protocols to ensure your data integrity.

Chemical Identity
o CAS: 24940-57-6[2][3]
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e Molecular Weight: 183.21 g/mol [1][2][3][4]

e Key Functional Groups: Imidazole ring (pH sensitive), Dimethylated

-amine (sterically hindered), Carboxyl group.

Stability Matrix: The pH-Temperature-Oxidation

Triad

The stability of DMH is not binary (stable/unstable); it is a dynamic equilibrium dependent on

three vectors.
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Troubleshooting Guide (FAQ)

Q1: My neutral DMH stock solution (pH 7.4) has
developed a faint yellow tint after 2 weeks at 4°C. Is it
safe to use?

Verdict:Discard immediately. Mechanism: The yellowing indicates photo-oxidation of the
imidazole ring. Histidine derivatives are sensitive to singlet oxygen interactions, leading to the
formation of endoperoxides and subsequent ring cleavage products. Corrective Action:

o Always store DMH stocks in amber glass vials or wrap tubes in aluminum foil.
» Purge the headspace of the vial with Nitrogen (

) or Argon gas before closing to minimize oxidative stress.

Q2: | observe precipitation when adjusting my 100 mM
stock from pH 2.0 to pH 7.0.

Verdict: This is an Isoelectric Point (
) Aggregation event. Mechanism: DMH has a
roughly between 7.0 and 7.6 (shifted slightly from Histidine's 7.59 due to methyl groups). At the

, the net charge is zero, minimizing electrostatic repulsion between molecules and maximizing
crystal lattice energy, leading to precipitation. Corrective Action:

¢ Dilute before adjusting: Lower the concentration to <50 mM before adjusting pH to neutral.

e High lonic Strength: Add 150 mM NacCl to the solution before pH adjustment to provide
"salting-in" stabilization.

Q3: Can | autoclave my DMH stock solution for cell
culture?

Verdict:No. Mechanism: While amino acids are thermally robust, the combination of high heat
(121°C) and pressure can induce decarboxylation (loss of

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13699562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

to form histamine analogs) or Maillard-type reactions if any trace carbohydrates are present in
the water source. Corrective Action: Use 0.22

m PES (Polyethersulfone) syringe filters. PES is low-protein binding and chemically compatible
with imidazole derivatives.

Mechanistic Visualization: Degradation Pathways

The following diagram outlines the chemical fate of DMH under stress conditions. This visual
aids in diagnosing "silent” degradation where no visible precipitate is formed.
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Figure 1: Primary degradation pathways for N,N-Dimethyl-histidine. Note that Racemization is
the invisible threat at high pH.

Master Protocol: Preparation of a Stable Master
Stock

To ensure reproducibility, follow this "Acid-Lock" protocol. This method utilizes the stability of
the cationic form for storage, with neutralization occurring only at the moment of use.

Reagents Required

* N,N-Dimethyl-histidine powder (Store at -20°C, desiccated).
e 0.1 M Hydrochloric Acid (HCI), analytical grade.

o Milli-Q Water (18.2 M
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)

e 0.22

m Syringe Filter.

Step-by-Step Procedure

e Weighing: Calculate the mass required for a 100 mM stock.

o Calculation:

» Dissolution (The Acid-Lock):
o Do not dissolve in pure water.

o Dissolve the powder directly into 0.1 M HCI. The low pH (approx pH 1.0-2.0) protonates
the amine and imidazole, preventing oxidation and microbial growth.

e Filtration: Immediately filter through a 0.22

m membrane into a sterile, amber glass vial.

e Storage:
o Aliquot: Split into small volumes (e.g., 500

L) to avoid freeze-thaw cycles.

o Temp: Store at -20°C. Stable for 6-12 months.
e Usage (Neutralization):
o On the day of the experiment, thaw one aliquot.

o Add to your buffer/media.[5] The small volume of HCI will be negligible in buffered media
(e.g., PBS or DMEM), or can be neutralized with an equimolar amount of NaOH if using in
unbuffered systems.
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Self-Validating Quality Control (QC) System

Do not assume your stock is stable. Verify it.

Method A: The UV Ratio Check (Rapid)

Imidazoles have a characteristic absorbance. Significant deviation suggests ring degradation.
« Dilute stock to 1 mM in water.

» Measure Absorbance at 210 nm (peptide/amide backbone) and 280 nm (imidazole ring -
weak signal).

» Pass Criteria: The spectrum should be consistent with the initial reading taken at the time of
preparation. A significant rise in A280 or a shift in

indicates oxidation (formation of conjugated degradation products like urocanic acid
analogs).

Method B: HPLC Verification (Definitive)

e Column: C18 Reverse Phase or HILIC (preferred for polar zwitterions).
o Mobile Phase: Acetonitrile : Water (with 0.1% Formic Acid).

e Detection: UV at 214 nm.

o Failure Mode: Appearance of a secondary peak (D-isomer or degradation product) or peak
broadening (aggregation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2021/cp/d0cp06356e
https://www.benchchem.com/product/b13699562?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/440274
https://pubchem.ncbi.nlm.nih.gov/compound/440274
https://www.biosynth.com/p/FD49360/24940-57-6-nn-dimethyl-histidine
https://www.chemimpex.com/products/09542
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-histidine
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-histidine
https://pubmed.ncbi.nlm.nih.gov/25670525/
https://pubmed.ncbi.nlm.nih.gov/25670525/
https://en.wikipedia.org/wiki/Dimethylhistidine_N-methyltransferase
https://www.chemimpex.com/fr/products/09542
https://www.benchchem.com/product/b13699562/docs#technical-support-center-stability-handling-of-n-n-dimethyl-histidine-dmh
https://www.benchchem.com/product/b13699562/docs#technical-support-center-stability-handling-of-n-n-dimethyl-histidine-dmh
https://www.benchchem.com/product/b13699562/docs#technical-support-center-stability-handling-of-n-n-dimethyl-histidine-dmh
https://www.benchchem.com/product/b13699562/docs#technical-support-center-stability-handling-of-n-n-dimethyl-histidine-dmh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13699562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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